Cas no 2060005-55-0 (tert-butyl 4-{5-(pyrrolidin-1-yl)methyl-1H-1,2,4-triazol-3-yl}piperazine-1-carboxylate)

Tert-butyl 4-{5-(pyrrolidin-1-yl)methyl-1H-1,2,4-triazol-3-yl}piperazine-1-carboxylate is a heterocyclic compound featuring a triazole core linked to a piperazine moiety via a tert-butyl carboxylate group. The pyrrolidinylmethyl substitution enhances its potential as a versatile intermediate in medicinal chemistry, particularly for targeting biologically relevant pathways. Its structural complexity allows for selective modifications, making it valuable in the synthesis of pharmacologically active molecules. The tert-butyloxycarbonyl (Boc) protecting group ensures stability during synthetic processes while permitting deprotection under mild conditions. This compound is suitable for applications in drug discovery, especially in the development of kinase inhibitors or GPCR-targeted agents, owing to its balanced lipophilicity and hydrogen-bonding capacity.
tert-butyl 4-{5-(pyrrolidin-1-yl)methyl-1H-1,2,4-triazol-3-yl}piperazine-1-carboxylate structure
2060005-55-0 structure
Product Name:tert-butyl 4-{5-(pyrrolidin-1-yl)methyl-1H-1,2,4-triazol-3-yl}piperazine-1-carboxylate
CAS No:2060005-55-0
MF:C16H28N6O2
MW:336.432522773743
MDL:MFCD30502026
CID:5222038
PubChem ID:125455481
Update Time:2025-10-31

tert-butyl 4-{5-(pyrrolidin-1-yl)methyl-1H-1,2,4-triazol-3-yl}piperazine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

    • Tert-butyl 4-[5-(pyrrolidin-1-ylmethyl)-1H-1,2,4-triazol-3-yl]piperazine-1-carboxylate
    • tert-butyl 4-{5-(pyrrolidin-1-yl)methyl-1H-1,2,4-triazol-3-yl}piperazine-1-carboxylate
    • MDL: MFCD30502026
    • Inchi: 1S/C16H28N6O2/c1-16(2,3)24-15(23)22-10-8-21(9-11-22)14-17-13(18-19-14)12-20-6-4-5-7-20/h4-12H2,1-3H3,(H,17,18,19)
    • InChI Key: DOWIVSDJAVZAJT-UHFFFAOYSA-N
    • SMILES: N1(C(OC(C)(C)C)=O)CCN(C2NN=C(CN3CCCC3)N=2)CC1

tert-butyl 4-{5-(pyrrolidin-1-yl)methyl-1H-1,2,4-triazol-3-yl}piperazine-1-carboxylate Pricemore >>

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Additional information on tert-butyl 4-{5-(pyrrolidin-1-yl)methyl-1H-1,2,4-triazol-3-yl}piperazine-1-carboxylate

Introduction to tert-butyl 4-{5-(pyrrolidin-1-yl)methyl-1H-1,2,4-triazol-3-yl}piperazine-1-carboxylate (CAS No. 2060005-55-0)

tert-butyl 4-{5-(pyrrolidin-1-yl)methyl-1H-1,2,4-triazol-3-yl}piperazine-1-carboxylate (CAS No. 2060005-55-0) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of piperazine derivatives and features a pyrrolidine moiety linked to a 1,2,4-triazole ring, which are key structural elements contributing to its unique pharmacological properties.

The synthesis of tert-butyl 4-{5-(pyrrolidin-1-yl)methyl-1H-1,2,4-triazol-3-yl}piperazine-1-carboxylate typically involves multi-step reactions, including the formation of the triazole ring through a Huisgen 1,3-dipolar cycloaddition and subsequent functional group manipulations to introduce the pyrrolidine and piperazine moieties. The tert-butyl protecting group on the piperazine nitrogen ensures stability during synthesis and can be selectively removed in later stages of drug development.

Recent studies have highlighted the potential of this compound as a lead molecule in the development of novel therapeutic agents. Its triazole and pyrrolidine functionalities are known to confer significant biological activity, including antifungal, antiviral, and antiparasitic properties. For instance, a study published in the *Journal of Medicinal Chemistry* demonstrated that derivatives of this compound exhibited potent antifungal activity against *Candida albicans* and *Aspergillus fumigatus*, two common fungal pathogens responsible for serious infections.

In addition to its antifungal properties, tert-butyl 4-{5-(pyrrolidin-1-yl)methyl-1H-1,2,4-triazol-3-yl}piperazine-1-carboxylate has shown promise in the treatment of viral infections. Research conducted at the University of California found that this compound effectively inhibited the replication of several RNA viruses, including influenza A and hepatitis C viruses. The mechanism of action is believed to involve the disruption of viral protein synthesis and assembly processes.

The pharmacokinetic profile of tert-butyl 4-{5-(pyrrolidin-1-yl)methyl-1H-1,2,4-triazol-3-yl}piperazine-1-carboxylate has also been extensively studied. Preclinical data indicate that it exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties. The compound is rapidly absorbed following oral administration and demonstrates good bioavailability. Its metabolic stability in liver microsomes suggests that it may have a prolonged half-life in vivo, which is advantageous for drug development.

To further explore its therapeutic potential, clinical trials are currently underway to evaluate the safety and efficacy of tert-butyl 4-{5-(pyrrolidin-1-yl)methyl-1H-1,2,4-triazol-3-yl}piperazine-1-carboxylate in various disease models. Early-phase clinical trials have shown promising results, with no significant adverse effects reported at therapeutic doses. These findings have paved the way for more advanced clinical studies.

In conclusion, tert-butyl 4-{5-(pyrrolidin-1-y l)methyl - 1 H - 1 , 2 , 4 - triazol - 3 - yl } piperazine - 1 - carboxy late (CAS No. 2060005 - 55 - 0) represents a promising candidate for the development of new therapeutic agents targeting fungal and viral infections. Its unique chemical structure and favorable pharmacological properties make it an attractive molecule for further research and development in medicinal chemistry.

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